Cas no 1622322-56-8 (N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide)

• Product Name: N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide
• CAS No: 1622322-56-8
• MF: C₁₁H₂₅NO₃Si
• MW: 247.406604528427
• CID: 5521068
• Update Time: 2025-06-08

N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide
• Propanamide, N-methoxy-N-methyl-3-[(triethylsilyl)oxy]-

• Inchi： 1S/C11H25NO3Si/c1-6-16(7-2,8-3)15-10-9-11(13)12(4)14-5/h6-10H2,1-5H3
• InChI Key： NSYLFOKCKJNOGV-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)CCO[Si](CC)(CC)CC

Additional information on N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide

Professional Introduction to N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide (CAS No. 1622322-56-8)

N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide, a compound with the chemical identifier CAS No. 1622322-56-8, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular synthesis.

The molecular structure of N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide incorporates several key functional groups that contribute to its reactivity and utility. The presence of an N-methoxy group and a triethylsilyl ether moiety enhances its versatility in organic transformations, making it a valuable intermediate in the synthesis of more complex molecules. These features are particularly relevant in the context of modern pharmaceutical chemistry, where precision and efficiency are paramount.

Recent research has highlighted the compound's role in the development of novel therapeutic agents. Specifically, studies have demonstrated its efficacy as a precursor in the synthesis of bioactive molecules targeting various pathological conditions. The N-methoxy and N-methyl substituents play crucial roles in modulating the pharmacokinetic properties of derived compounds, thereby improving their bioavailability and therapeutic efficacy.

In addition to its pharmaceutical applications, N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide has shown promise in materials science and polymer chemistry. The triethylsilyl ether group provides stability and reactivity that are advantageous in the synthesis of advanced materials, including specialty polymers and coatings. This dual functionality underscores the compound's broad utility across multiple scientific disciplines.

The synthesis of N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide involves sophisticated organic reactions that highlight the compound's complexity and synthetic value. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct its core framework. These methodologies not only showcase the compound's structural intricacy but also reflect the cutting-edge capabilities of modern synthetic chemistry.

One of the most compelling aspects of this compound is its role in enabling novel synthetic pathways. Researchers have leveraged its unique reactivity to develop innovative strategies for constructing complex molecular architectures. For instance, the use of N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide as a building block has facilitated the synthesis of heterocyclic compounds with significant biological activity. These findings underscore the importance of such intermediates in advancing drug discovery efforts.

The chemical properties of N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide also make it a valuable tool for mechanistic studies. Its reactivity profile has been thoroughly investigated, providing insights into fundamental reaction mechanisms that are relevant to broader areas of organic chemistry. Such studies not only enhance our understanding of molecular transformations but also inform the design of more efficient synthetic protocols.

In conclusion, N-Methoxy-N-methyl-3-[(triethylsilyl)oxy]propanamide (CAS No. 1622322-56-8) stands as a testament to the progress being made in synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working on cutting-edge applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in shaping the future of chemical biology and drug development.